Cas no 2648947-61-7 (5,5-Difluoro-1-azaspiro[5.6]dodecane)

• Product Name: 5,5-Difluoro-1-azaspiro[5.6]dodecane
• CAS No: 2648947-61-7
• MF: C₁₁H₁₉F₂N
• MW: 203.272070169449
• CID: 6250857
• PubChem ID: 155973408
• Update Time: 2025-06-19

5,5-Difluoro-1-azaspiro[5.6]dodecane Chemical and Physical Properties

Names and Identifiers

• 2648947-61-7
• EN300-7494426
• 5,5-difluoro-1-azaspiro[5.6]dodecane
• 5,5-Difluoro-1-azaspiro[5.6]dodecane

• Inchi： 1S/C11H19F2N/c12-11(13)8-5-9-14-10(11)6-3-1-2-4-7-10/h14H,1-9H2
• InChI Key： CPKNIYDDQIWJTL-UHFFFAOYSA-N
• SMILES： FC1(CCCNC21CCCCCC2)F

Computed Properties

• Exact Mass: 203.14855593g/mol
• Monoisotopic Mass: 203.14855593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Additional information on 5,5-Difluoro-1-azaspiro[5.6]dodecane

Professional Introduction to 5,5-Difluoro-1-azaspiro[5.6]dodecane (CAS No. 2648947-61-7)

5,5-Difluoro-1-azaspiro[5.6]dodecane, a compound with the chemical formula C₁₂H₁₈F₂N, is a structurally unique heterocyclic molecule that has garnered significant attention in the field of pharmaceutical research and development. This bifunctional spirocyclic compound features a nitrogen-containing spiro center, which makes it a promising candidate for various biochemical applications. The presence of two fluorine atoms at the 5-position of the spirocycle introduces additional electronic and steric properties, enhancing its potential utility in drug design and synthesis.

The CAS number 2648947-61-7 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research collaboration. The spirocyclic structure of 5,5-Difluoro-1-azaspiro[5.6]dodecane contributes to its stability and reactivity, making it an attractive scaffold for medicinal chemists. The nitrogen atom in the spirocycle can serve as a point of attachment for various pharmacophores, enabling the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of spirocyclic compounds like 5,5-Difluoro-1-azaspiro[5.6]dodecane in drug discovery. Studies have demonstrated that the spirocyclic core can enhance binding affinity and selectivity by optimizing spatial orientation and electronic distribution. The fluorine substituents further modulate these properties, improving metabolic stability and lipophilicity, which are critical factors in drug efficacy.

In the context of modern pharmaceutical research, 5,5-Difluoro-1-azaspiro[5.6]dodecane has been explored for its potential applications in the treatment of neurological disorders. Preliminary studies suggest that its unique structural features may interact with specific neurotransmitter receptors, offering a new avenue for developing treatments for conditions such as epilepsy and depression. The spirocyclic nitrogen serves as a key interaction point with biological targets, facilitating the design of highly specific ligands.

The synthesis of 5,5-Difluoro-1-azaspiro[5.6]dodecane involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to optimize the production process. These methods not only improve efficiency but also enhance the scalability of the synthesis, making it feasible for large-scale pharmaceutical applications.

One of the most compelling aspects of 5,5-Difluoro-1-azaspiro[5.6]dodecane is its versatility in medicinal chemistry. Researchers have leveraged its scaffold to develop a series of analogs with tailored properties for different therapeutic applications. For instance, modifications at the nitrogen or fluorine positions can significantly alter pharmacokinetic profiles, leading to improved bioavailability and reduced side effects. This flexibility underscores the compound's importance as a building block in drug discovery.

The role of fluorine atoms in enhancing drug properties cannot be overstated. Fluorinated compounds often exhibit improved pharmacological activity due to their ability to increase metabolic stability and binding affinity. In 5,5-Difluoro-1-azaspiro[5.6]dodecane, these fluorine atoms contribute to its overall potency by influencing electronic distributions and steric interactions at the binding site. This makes it an invaluable tool for medicinal chemists seeking to develop next-generation therapeutics.

Recent clinical trials have begun to explore the therapeutic potential of derivatives of 5,5-Difluoro-1-azaspiro[5.6]dodecane in treating various diseases. While these trials are still in early stages, preliminary results are promising and indicate that this compound class may offer significant advantages over existing treatments. The ability to fine-tune its structure allows for targeted development against specific disease pathways, ensuring that patients receive more effective and personalized care.

The future direction of research on 5,5-Difluoro-1-azaspiro[5.6]dodecane is likely to focus on expanding its therapeutic applications through innovative synthetic strategies and interdisciplinary collaborations. By combining expertise from organic chemistry, computational biology, and pharmacology, scientists can unlock new possibilities for this versatile compound. Its unique structural features make it a cornerstone in the development of novel drugs that address unmet medical needs.

In conclusion, 5,5-Difluoro-1-azaspiro[5.6]dodecane (CAS No. 2648947-61-7) represents a significant advancement in pharmaceutical research due to its unique structural properties and broad applicability in drug design. The combination of its spirocyclic core, fluorine substituents, and nitrogen-containing heterocycle makes it an ideal candidate for developing innovative therapeutic agents across multiple disease areas. As research continues to uncover new applications for this compound, it is poised to play a crucial role in shaping the future of medicine.